Cas no 2877691-73-9 (1-[(3-methoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide)

• Product Name: 1-[(3-methoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
• CAS No: 2877691-73-9
• MF: C₁₉H₂₈N₂O₃
• MW: 332.437225341797
• CID: 5309212
• PubChem ID: 165431661
• Update Time: 2025-10-29

1-[(3-methoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040887720
• F6830-7774
• 1-[(3-methoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
• 2877691-73-9
• 1-[(3-Methoxyphenyl)methyl]-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide

• Inchi： 1S/C19H28N2O3/c1-23-18-6-2-4-15(12-18)13-21-9-3-5-16(14-21)19(22)20-17-7-10-24-11-8-17/h2,4,6,12,16-17H,3,5,7-11,13-14H2,1H3,(H,20,22)
• InChI Key： AOLPOVSPSQHJFY-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(OC)=C2)CCCC(C(NC2CCOCC2)=O)C1

Computed Properties

• Exact Mass: 332.20999276g/mol
• Monoisotopic Mass: 332.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.5±50.0 °C(Predicted)
• pka: 15.14±0.20(Predicted)

Additional information on 1-[(3-methoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide

Comprehensive Overview of 1-[(3-methoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877691-73-9)

1-[(3-methoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877691-73-9) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their bioactive properties. The presence of a methoxyphenyl group and an oxan-4-yl moiety in its structure makes it a promising candidate for further exploration in drug discovery and development.

The molecular formula of 1-[(3-methoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide is C19H28N2O3, with a molecular weight of approximately 332.44 g/mol. Its structure consists of a piperidine ring substituted with a carboxamide group at the 3-position, which is further linked to an oxan-4-yl (tetrahydropyran-4-yl) group. The 3-methoxyphenylmethyl substituent adds to the compound's lipophilicity, potentially influencing its pharmacokinetic properties.

Recent studies have highlighted the growing importance of piperidine-3-carboxamide derivatives in medicinal chemistry. Researchers are particularly interested in compounds like 1-[(3-methoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide due to their potential as central nervous system (CNS) agents. The structural similarity to known bioactive molecules suggests possible applications in addressing neurological disorders, though specific therapeutic indications would require extensive clinical validation.

The synthesis of 1-[(3-methoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide typically involves multi-step organic reactions, including amide bond formation and N-alkylation processes. Pharmaceutical chemists often employ microwave-assisted synthesis techniques to improve the yield and purity of such compounds, reflecting current trends in green chemistry and process optimization. The compound's purity is typically verified using advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry.

From a commercial perspective, 1-[(3-methoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide is primarily available as a research chemical for laboratory use. Its market demand has been steadily increasing, particularly among pharmaceutical companies engaged in drug discovery programs and academic institutions conducting medicinal chemistry research. The compound's CAS number (2877691-73-9) serves as a unique identifier in chemical databases and procurement systems.

Storage and handling of 1-[(3-methoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide require standard laboratory precautions. While not classified as hazardous under normal conditions, it should be stored in a cool, dry place, protected from light and moisture. Researchers working with this compound typically use appropriate personal protective equipment (PPE), including gloves and safety glasses, following good laboratory practices.

The future outlook for 1-[(3-methoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide appears promising, with potential applications extending beyond its current research use. As the pharmaceutical industry continues to explore novel small molecule therapeutics, compounds with this structural motif may find applications in various therapeutic areas. Ongoing research may reveal additional properties or applications for this interesting chemical entity.

For researchers interested in piperidine-based compounds or carboxamide derivatives, 1-[(3-methoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide represents an intriguing subject for further investigation. Its structural features offer multiple points for chemical modification, making it a versatile building block in medicinal chemistry projects. The compound's commercial availability through specialty chemical suppliers facilitates its use in various research applications.

In conclusion, 1-[(3-methoxyphenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877691-73-9) stands as an important compound in contemporary chemical research. Its unique structure and potential biological activities make it a valuable tool for scientists exploring new chemical entities in pharmaceutical development. As research progresses, we may gain deeper insights into its properties and possible applications in the life sciences.